Cas no 57835-96-8 (6-chloro-1,2-dihydrophthalazin-1-one)

• Product Name: 6-chloro-1,2-dihydrophthalazin-1-one
• CAS No: 57835-96-8
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD13190052
• CID: 344012
• PubChem ID: 12298541
• Update Time: 2025-04-19

6-chloro-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 6-chloro-
• 6-chloro-2H-phthalazin-1-one
• 6-chlorophthalazine-1(2H)-one
• 6-Chlorophthalazinone
• 6-Chlor-1-phthalazinon
• 6-Chlor-2H-phthalazin-1-on
• 6-chloranyl-2H-phthalazin-1-one
• 6-chloro-1-phthalazinone
• 6-chlorophthalazin-1(2H)-one
• 6-CHLORO-PHTHALAZIN-1-OL
• A831629
• C-8374
• CTK1F1144
• SureCN2954314
• SureCN601322
• 6-Chlorophthalazin-1-ol
• 6-CHLORO-1,2-DIHYDROPHTHALAZIN-1-ONE
• 6-Chlorophthalazine-1-ol
• 6-chlorophthalazin-1 (2H)-one
• XDECIMXTYLBMFQ-UHFFFAOYSA-N
• 3525AJ
• FCH1141105
• 1(2H)-PHTHALAZINONE,6-CHLORO-
• EN300-7406644
• 57835-96-8
• AS-33718
• AKOS024015615
• SCHEMBL601322
• CS-0050246
• AKOS024261890
• DTXSID10486038
• Z1255374703
• DB-333507
• 6-chloro-1,2-dihydrophthalazin-1-one

• MDL： MFCD13190052
• Inchi： 1S/C8H5ClN2O/c9-6-1-2-7-5(3-6)4-10-11-8(7)12/h1-4H,(H,11,12)
• InChI Key： XDECIMXTYLBMFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(NN=CC=2C=1)=O

Computed Properties

• Exact Mass: 180.00915
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5

Experimental Properties

• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines